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Compound of Interest

Compound Name: 2-Hydroxy-2-phenylpropanenitrile

Cat. No.: B8356227

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-hydroxy-2-phenylpropanenitrile, also
known as acetophenone cyanohydrin. It details its chemical properties, synthesis protocols,
and significance as a versatile intermediate in organic synthesis and pharmaceutical
development.

Chemical Identity and Properties

2-Hydroxy-2-phenylpropanenitrile is a cyanohydrin derivative of acetophenone. Its chemical
structure features a hydroxyl and a nitrile group attached to the same carbon atom, which is
also bonded to a methyl group and a phenyl group. This structure makes it a valuable chiral
precursor and a key building block in the synthesis of various organic molecules.

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Reference
2-hydroxy-2-

IUPAC Name o [1]
phenylpropanenitrile
Acetophenone cyanohydrin, a-

Synonyms hydroxy-a- [1]
methylphenylacetonitrile

Molecular Formula CoHoaNO [11[2]

Molecular Weight 147.17 g/mol [1112]
NGLPDXCYIUHTNP-

InChl Key [11[3]
UHFFFAOYSA-N

SMILES CC(C#N)(C1=CC=CC=C1)0 [1]

XLogP3 1.2 [1]

Table 2: Spectroscopic Data
Spectrum Type Data (Solvent: CDCIs) Reference

1H NMR (500 MHz)

o (ppm): 7.35—7.46 (m, 5H, Ar-
H), 5.03 (t, 1H, OH), 3.71 (br.
s, 1H), 2.69 (d, 2H)

[4]

13C NMR (125 MHz)

& (ppm): 142.6, 128.6, 128.3,
125.1 (Ar-C), 118.3 (CN), 70.4
(C-OH), 23.7 (CHs)

[4]

FT-IR (KBr)

Vmax (cm™1): 3072-3431 (br, O-
H stretch), 2923 (C-H stretch),
2243 (C=N stretch), 1511,
1223, 1058 (fingerprint)

[4]

Synthesis of 2-Hydroxy-2-phenylpropanenitrile
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The primary synthesis route involves the nucleophilic addition of a cyanide anion to the

carbonyl carbon of acetophenone.[5] This reaction is typically base-catalyzed to generate the

cyanide nucleophile. Modern variations utilize trimethylsilyl cyanide (TMSCN) for safer handling

and improved reaction conditions.

The fundamental reaction involves the attack of a cyanide ion on the electrophilic carbonyl
carbon of acetophenone, forming a tetrahedral alkoxide intermediate. This intermediate is then
protonated to yield the final cyanohydrin product.

Reactants

Acetophenone

Nucleophilic Attack

[

CN~ (from HCN or TMSCN)

H+

Tetrahedral Alkoxide Protonation .
JES———" 2-Hydroxy-2-phenylpropanenitrile

Click to download full resolution via product page

General synthesis of 2-Hydroxy-2-phenylpropanenitrile.

This protocol is adapted from a method for the eco-friendly synthesis of cyanohydrins using a
magnetic nanoparticle catalyst.[4]

Materials:

Acetophenone (1.0 mmol)
Trimethylsilyl cyanide (TMSCN) (1.2 mmol)
Magnetic FesOa4 nanoparticles (10 mg)

Deep Eutectic Solvent (DES) (e.g., choline chloride:urea 1:2) (0.5 mL)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b133222
https://www.benchchem.com/product/b8356227?utm_src=pdf-body-img
https://www.benchchem.com/product/b8356227?utm_src=pdf-body
https://www.rsc.org/suppdata/c5/ra/c5ra06176h/c5ra06176h1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8356227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Ethyl acetate

Acidic water (e.g., 1M HCI)

Deionized water

Ethanol or diethyl ether for recrystallization

Procedure:

Synthesize magnetic FesOa4 nanopatrticles via a solvothermal reaction as previously reported.

[4]

o To a dry test tube equipped with a magnetic stir bar, add the Deep Eutectic Solvent (0.5 mL),
acetophenone (1.0 mmol), TMSCN (1.2 mmol), and FezOa4 nanopatrticles (10 mg).

» Heat the reaction mixture to 60 °C and stir until the reaction is complete (monitor by Thin
Layer Chromatography).

e Upon completion, add ethyl acetate to the mixture to extract the product from the DES
phase. Repeat the extraction process three times.

o Combine the organic layers and evaporate the ethyl acetate under reduced pressure.
o Treat the resulting crude product with acidic water to hydrolyze the silyl ether intermediate.

 Purify the final product by flash column chromatography on silica gel (eluting with an ethyl
acetate-petroleum ether gradient) or by recrystallization from ethanol or diethyl ether.

o Characterize the purified product using *H NMR, 3C NMR, and FT-IR spectroscopy to
confirm its identity and purity.[4]
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Workflow for the catalyzed synthesis of 2-Hydroxy-2-phenylpropanenitrile.
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For stereoselective synthesis, (R)-oxynitrilase enzymes, often sourced from almond meal, are
highly effective.[5] These enzymes catalyze the enantioselective addition of hydrogen cyanide
to acetophenone.[5] This biocatalytic method operates under mild conditions and offers high
selectivity, making it a sustainable alternative to traditional chemical synthesis.[5][6] For
instance, the kinetic resolution of racemic 2-hydroxy-2-phenylpropanenitrile using (R)-
oxynitrilase can yield the (S)-enantiomer with high enantiomeric excess (ee).[6]

Applications in Drug Development and Organic
Synthesis

The true value of 2-hydroxy-2-phenylpropanenitrile lies in the versatility of its nitrile and
hydroxyl functional groups.

A primary application is its role as a precursor to 2-phenylpropionic acid.[5] The nitrile group
can be hydrolyzed under acidic or basic conditions to a carboxylic acid. This transformation is a
key step in the industrial synthesis of several profen-class non-steroidal anti-inflammatory
drugs (NSAIDs), such as Ibuprofen and Ketoprofen, where 2-phenylpropionic acid forms the
core structure.

The dual functionality of 2-hydroxy-2-phenylpropanenitrile allows for its conversion into a
variety of other important chemical entities:

o Amino Alcohols: Reduction of the nitrile group can yield amino alcohols, which are valuable
chiral auxiliaries and building blocks in pharmaceutical synthesis.

» 0-Hydroxy Ketones: The nitrile group can be transformed into a carbonyl group through
various methods.

» Heterocyclic Compounds: It can serve as a starting material for the synthesis of nitrogen-
and oxygen-containing heterocyclic rings.
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Synthetic utility of 2-Hydroxy-2-phenylpropanenitrile.

In conclusion, 2-hydroxy-2-phenylpropanenitrile is a pivotal chemical intermediate with
significant applications in medicinal chemistry and organic synthesis. Its straightforward
synthesis and the versatile reactivity of its functional groups ensure its continued importance in
both academic research and industrial drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Hydroxy-2-
phenylpropanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8356227#iupac-name-for-2-hydroxy-2-
phenylpropanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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